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Compound of Interest

Compound Name: Nemadipine B

Cat. No.: B193097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nemadipine B, with the CAS number 79925-38-5, is a dihydropyridine derivative chemically

identified as diethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate. It

is also known as Felodipine EP Impurity C, indicating its close structural relationship to the

well-known L-type calcium channel blocker, Felodipine. This technical guide provides a detailed

overview of the known properties of Nemadipine B, including its physicochemical

characteristics, toxicological data, and its presumed mechanism of action based on its

structural class. Due to the limited availability of specific experimental data for Nemadipine B,

this document also includes detailed, generalized experimental protocols for the

characterization of dihydropyridine-type L-type calcium channel blockers, providing a roadmap

for future research.

Physicochemical Properties
The fundamental physicochemical properties of Nemadipine B are summarized in the table

below. This information is crucial for its handling, formulation, and analytical characterization.
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Property Value Reference

CAS Number 79925-38-5 [1][2][3][4][5]

Molecular Formula C₁₉H₂₁Cl₂NO₄ [3][4]

Molecular Weight 398.28 g/mol [3][4]

Synonyms
Felodipine EP Impurity C,

Felodipine Diethyl Ester
[1][2][3][4][5]

Appearance

Not explicitly stated, but

related compounds are

typically crystalline solids.

Solubility

Not explicitly stated for

Nemadipine B. Felodipine is

practically insoluble in water,

and freely soluble in acetone

and methanol.

[6]

Melting Point Not available

Boiling Point Not available

pKa Not available

Toxicological Profile
A study investigating the impurities of felodipine provides the most direct biological data for

Nemadipine B (referred to as impurity 3). The toxicological effects were assessed using a

zebrafish animal model.[2][7]
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Toxicological Endpoint Result Reference

Teratogenic Effects

Nemadipine B (impurity 3) ≥

Felodipine > impurity 1 >

impurity 2

[7]

Lethal Effects

impurity 2 = Nemadipine B

(impurity 3) > Felodipine ≥

impurity 1

[7]

These findings confirm that Nemadipine B is biologically active and exhibits toxicity

comparable to or greater than its parent compound, felodipine.[7] This underscores the

importance of its characterization and control as an impurity in pharmaceutical formulations.

Presumed Mechanism of Action: L-type Calcium
Channel Blockade
Based on its 1,4-dihydropyridine core structure, Nemadipine B is presumed to act as an L-type

calcium channel blocker.[8] These channels are voltage-gated ion channels crucial for

regulating calcium influx into cells, which in turn mediates a variety of physiological processes,

including muscle contraction and neurotransmitter release.

The proposed mechanism involves Nemadipine B binding to the α1 subunit of the L-type

calcium channel.[8] This binding is thought to stabilize the channel in an inactivated state,

thereby reducing the influx of calcium ions into the cell. In vascular smooth muscle, this leads

to vasodilation and a subsequent reduction in blood pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22512035/
https://pubmed.ncbi.nlm.nih.gov/22512035/
https://www.benchchem.com/product/b193097?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22512035/
https://www.benchchem.com/product/b193097?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9131258/
https://www.benchchem.com/product/b193097?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9131258/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

L-type Calcium Channel
(α1 subunit)

Ca²⁺ (intracellular)

Ca²⁺ Influx

Channel Blockade

Ca²⁺ (extracellular) Depolarization

Reduced Intracellular Ca²⁺
↓

Vascular Smooth Muscle Relaxation
↓

Vasodilation

Nemadipine B Binds to

Inhibits
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Start

Prepare membrane homogenates
from tissue expressing L-type Ca²⁺ channels
(e.g., rat cerebral cortex or cardiac muscle)

Incubate membranes with a radiolabeled
dihydropyridine ligand (e.g., [³H]PN200-110)
and varying concentrations of Nemadipine B

Separate bound and free radioligand
via rapid vacuum filtration

Quantify radioactivity of the filters
using liquid scintillation counting

Analyze data to determine IC₅₀ and Kᵢ values

End

 

Start

Prepare isolated cells expressing
L-type Ca²⁺ channels (e.g., ventricular myocytes,

smooth muscle cells, or transfected HEK293 cells)

Form a high-resistance (GΩ) seal
between a glass micropipette and the cell membrane

Rupture the membrane patch to achieve
the whole-cell configuration

Record baseline L-type Ca²⁺ currents
by applying depolarizing voltage steps

Perfuse the cell with a solution
containing Nemadipine B

Record L-type Ca²⁺ currents in the
presence of Nemadipine B

Analyze the reduction in current amplitude
to determine the inhibitory effect

End
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Start

Collect freshly fertilized
zebrafish embryos

Expose embryos to varying
concentrations of Nemadipine B

in a multi-well plate

Incubate embryos at 28.5°C
for a defined period (e.g., up to 120 hpf)

Observe and record developmental
and morphological endpoints

(e.g., mortality, hatching rate, edema)

Image the heart of the larvae
(e.g., using fluorescence microscopy

in a transgenic line with fluorescent cardiomyocytes)

Analyze cardiac function parameters
(e.g., heart rate, rhythm, ejection fraction)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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